Cas no 1374258-30-6 (7-Bromo-1-methoxyisoquinoline)
7-Bromo-1-methoxyisoquinoline structure
Product Name:7-Bromo-1-methoxyisoquinoline
CAS No:1374258-30-6
MF:C10H8BrNO
MW:238.08062171936
CID:5066102
PubChem ID:67491611
Update Time:2024-11-07
7-Bromo-1-methoxyisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 7-bromo-1-methoxyisoquinoline
- Isoquinoline, 7-bromo-1-methoxy-
- 1374258-30-6
- SCHEMBL2671619
- RNZQCNYQATWREI-UHFFFAOYSA-N
- C91488
- DB-108203
- DTXSID301308226
- 7-Bromo-1-methoxyisoquinoline
-
- Inchi: 1S/C10H8BrNO/c1-13-10-9-6-8(11)3-2-7(9)4-5-12-10/h2-6H,1H3
- InChI Key: RNZQCNYQATWREI-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C=CN=C(C=2C=1)OC
Computed Properties
- Exact Mass: 236.97893g/mol
- Monoisotopic Mass: 236.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 22.1
7-Bromo-1-methoxyisoquinoline Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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